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An In-Depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-

Amino-2-methyl-1-propanol (AMP), a versatile organic compound utilized in a wide array of

industrial and pharmaceutical applications. For the purpose of this guide, we will focus on the

active chemical entity, 2-Amino-2-methyl-1-propanol, which is commercially available in various

grades, including those with small percentages of water. The data presented is foundational for

researchers, scientists, and professionals in drug development for formulation, synthesis, and

purification processes.

Aqueous Solubility
2-Amino-2-methyl-1-propanol is characterized by its complete miscibility with water at ambient

temperatures. This high aqueous solubility is attributed to the presence of a primary amine and

a hydroxyl group, both of which readily form hydrogen bonds with water molecules. This

property is critical for its use in aqueous-based formulations and as a pH modifier in aqueous

systems.

Organic Solvent Solubility
The solubility of 2-Amino-2-methyl-1-propanol in organic solvents is dictated by the polarity of

the solvent. It exhibits high solubility in polar organic solvents, particularly those capable of

hydrogen bonding. Conversely, its solubility is limited in non-polar organic solvents.
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Quantitative Solubility Data
The following table summarizes the solubility of 2-Amino-2-methyl-1-propanol in various

organic solvents.

Solvent Chemical Class
Solubility at 25°C ( g/100 g
solvent)

Methanol Alcohol Miscible

Ethanol Alcohol Miscible

Ethylene Glycol Glycol Miscible

Propylene Glycol Glycol Miscible

Glycerol Polyol Miscible

Diethylene Glycol Glycol Ether Miscible

Triethylene Glycol Glycol Ether Miscible

Methoxyethanol Glycol Ether Miscible

Ethoxyethanol Glycol Ether Miscible

Butoxyethanol Glycol Ether Miscible

Diacetone Alcohol Ketone Alcohol Miscible

Acetone Ketone > 50

Methyl Ethyl Ketone Ketone > 50

Ethyl Acetate Ester > 50

Toluene Aromatic Hydrocarbon < 1

Xylene Aromatic Hydrocarbon < 1

Heptane Aliphatic Hydrocarbon < 1

Mineral Oil Hydrocarbon < 1

Experimental Protocol for Solubility Determination
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The determination of solubility is a fundamental experimental procedure in chemical and

pharmaceutical sciences. The following protocol outlines a general method for quantitatively

assessing the solubility of a solid compound, such as 2-Amino-2-methyl-1-propanol (if in its

solid form at a given temperature), in a solvent.

Objective: To determine the saturation solubility of a compound in a specific solvent at a

controlled temperature.

Materials:

2-Amino-2-methyl-1-propanol

Selected solvent

Analytical balance

Thermostatically controlled shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Volumetric flasks and pipettes

Analytical instrumentation for quantification (e.g., GC, HPLC, or titration apparatus)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-Amino-2-methyl-1-propanol to a known volume or weight of

the selected solvent in a sealed container.

Place the container in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48

hours). The presence of undissolved solid is necessary to confirm saturation.

Sample Collection and Preparation:
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Allow the mixture to stand undisturbed at the controlled temperature for a short period to

allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed or

temperature-equilibrated pipette.

Immediately filter the collected supernatant through a syringe filter (e.g., 0.45 µm) to

remove any undissolved microparticles. The filtration apparatus should also be at the

experimental temperature to prevent precipitation.

Accurately dilute the clear, filtered solution with a suitable solvent to a concentration within

the working range of the analytical method.

Quantification:

Analyze the diluted solution using a pre-validated analytical method (e.g., gas

chromatography, high-performance liquid chromatography, or acid-base titration) to

determine the concentration of 2-Amino-2-methyl-1-propanol.

Calculation of Solubility:

From the determined concentration and the dilution factor, calculate the original

concentration of 2-Amino-2-methyl-1-propanol in the saturated solution.

Express the solubility in appropriate units, such as g/100 g of solvent or g/100 mL of

solvent.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the experimental determination of

solubility.
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Preparation of Saturated Solution

Sample Collection and Preparation

Quantification and Calculation

Add excess solute to a known amount of solvent

Equilibrate at constant temperature with agitation

Allow excess solid to settle

Withdraw supernatant

Transfer for sampling

Filter to remove undissolved solids

Dilute sample to a known volume

Analyze sample concentration (e.g., GC, HPLC)

Transfer for analysis

Calculate original concentration

Express solubility (e.g., g/100g solvent)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of a compound.
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To cite this document: BenchChem. [Solubility Profile of 2-Amino-2-methyl-1-propanol
(AMP)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168582#amp-90-solubility-in-organic-and-aqueous-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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